Fingolimod phosphate
Fingolimod phosphate
Fingolimod phosphate is a primary amino compound that is fingolimod in which one on the hydroxy groups has been converted into its dihydrogen phosphate derivative. It is the active metabolite of fingolimod. It has a role as an antineoplastic agent, an immunosuppressive agent and a sphingosine-1-phosphate receptor agonist. It is a monoalkyl phosphate, a primary amino compound and a primary alcohol. It is functionally related to a fingolimod.
Brand Name:
Vulcanchem
CAS No.:
402616-23-3
VCID:
VC20772160
InChI:
InChI=1S/C19H34NO5P/c1-2-3-4-5-6-7-8-17-9-11-18(12-10-17)13-14-19(20,15-21)16-25-26(22,23)24/h9-12,21H,2-8,13-16,20H2,1H3,(H2,22,23,24)
SMILES:
CCCCCCCCC1=CC=C(C=C1)CCC(CO)(COP(=O)(O)O)N
Molecular Formula:
C19H34NO5P
Molecular Weight:
387.5 g/mol
Fingolimod phosphate
CAS No.: 402616-23-3
Cat. No.: VC20772160
Molecular Formula: C19H34NO5P
Molecular Weight: 387.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Fingolimod phosphate is a primary amino compound that is fingolimod in which one on the hydroxy groups has been converted into its dihydrogen phosphate derivative. It is the active metabolite of fingolimod. It has a role as an antineoplastic agent, an immunosuppressive agent and a sphingosine-1-phosphate receptor agonist. It is a monoalkyl phosphate, a primary amino compound and a primary alcohol. It is functionally related to a fingolimod. |
|---|---|
| CAS No. | 402616-23-3 |
| Molecular Formula | C19H34NO5P |
| Molecular Weight | 387.5 g/mol |
| IUPAC Name | [2-amino-2-(hydroxymethyl)-4-(4-octylphenyl)butyl] dihydrogen phosphate |
| Standard InChI | InChI=1S/C19H34NO5P/c1-2-3-4-5-6-7-8-17-9-11-18(12-10-17)13-14-19(20,15-21)16-25-26(22,23)24/h9-12,21H,2-8,13-16,20H2,1H3,(H2,22,23,24) |
| Standard InChI Key | LRFKWQGGENFBFO-UHFFFAOYSA-N |
| SMILES | CCCCCCCCC1=CC=C(C=C1)CCC(CO)(COP(=O)(O)O)N |
| Canonical SMILES | CCCCCCCCC1=CC=C(C=C1)CCC(CO)(COP(=O)(O)O)N |
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